Cas no 82813-00-1 (2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-)

2H-BENZOTRIAZOLE, 2-(2-PROPENYL)- structure
82813-00-1 structure
Product Name:2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-
CAS No:82813-00-1
MF:C9H9N3
MW:159.187861204147
CID:3283777
PubChem ID:3826278
Update Time:2025-04-21

2H-BENZOTRIAZOLE, 2-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

    • 2H-BENZOTRIAZOLE, 2-(2-PROPENYL)-
    • 2H-Benzotriazole, 2-(2-propen-1-yl)-
    • starbld0047118
    • 2-allylbenzotriazole
    • 2-(Prop-2-en-1-yl)-2H-1,2,3-benzotriazole
    • 2-prop-2-enylbenzotriazole
    • 82813-00-1
    • 2-allyl-2H-benzo[d][1,2,3]triazole
    • SCHEMBL4427147
    • Inchi: 1S/C9H9N3/c1-2-7-12-10-8-5-3-4-6-9(8)11-12/h2-6H,1,7H2
    • InChI Key: UHFALMMOJCUHQI-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC=CC2=NN1CC=C

Computed Properties

  • Exact Mass: 159.079647300Da
  • Monoisotopic Mass: 159.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.7Ų

2H-BENZOTRIAZOLE, 2-(2-PROPENYL)- Pricemore >>

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